N'-(2-amino-4-methoxypyridine-3-carboximidoyl)-2,4-dichlorobenzohydrazide

• IUPAC Name: N-[(Z)-[amino-(2-amino-4-methoxypyridin-3-yl)methylidene]amino]-2,4-dichlorobenzamide
• InChI: InChI=1S/C14H13Cl2N5O2/c1-23-10-4-5-19-12(17)11(10)13(18)20-21-14(22)8-3-2-7(15)6-9(8)16/h2-6H,1H3,(H2,17,19)(H2,18,20)(H,21,22)
• InChI Key: LLOCKOHFVFMXKI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=NC=C1)N)C(=NNC(=O)C2=C(C=C(C=C2)Cl)Cl)N
• Isomeric SMILES: COC1=C(C(=NC=C1)N)/C(=N/NC(=O)C2=C(C=C(C=C2)Cl)Cl)/N
• Molecular Formula: C14H13Cl2N5O2
• Molecular Weight: 354.2 g/mol

Description

N-(2-amino-4-methoxypyridine-3-carboximidoyl)-2,4-dichlorobenzohydrazide (N2AMPCBH) is a synthetic compound with a wide range of applications in scientific research. It is a useful tool for studying the biochemical and physiological effects of various compounds and drugs, as well as being used as a reagent in organic synthesis. N2AMPCBH has properties that make it advantageous for use in laboratory experiments, including its low cost and its ease of preparation.

Mechanism of Action

N'-(2-amino-4-methoxypyridine-3-carboximidoyl)-2,4-dichlorobenzohydrazide acts as a proton-transfer catalyst in the reaction of 2-amino-4-methoxypyridine-3-carboxylic acid with 2,4-dichlorobenzohydrazide. The reaction produces a product known as N'-(2-amino-4-methoxypyridine-3-carboximidoyl)-2,4-dichlorobenzohydrazide, which is then hydrolyzed to form AMP and DCBH. The proton-transfer reaction is facilitated by the presence of a proton donor, such as hydrochloric acid.
Biochemical and Physiological Effects
N'-(2-amino-4-methoxypyridine-3-carboximidoyl)-2,4-dichlorobenzohydrazide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). Additionally, N'-(2-amino-4-methoxypyridine-3-carboximidoyl)-2,4-dichlorobenzohydrazide has been shown to act as an antioxidant and to reduce the levels of certain pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α).

Advantages and Limitations for Lab Experiments

One of the major advantages of using N'-(2-amino-4-methoxypyridine-3-carboximidoyl)-2,4-dichlorobenzohydrazide in laboratory experiments is its low cost and ease of preparation. Additionally, it is a relatively safe compound, and its effects can be easily monitored and quantified. However, there are some limitations to using N'-(2-amino-4-methoxypyridine-3-carboximidoyl)-2,4-dichlorobenzohydrazide in laboratory experiments. For example, it is not a very stable compound, and its effects may be short-lived. Additionally, it may not be suitable for use in certain experiments, due to its relatively low solubility in water.

Future Directions

N'-(2-amino-4-methoxypyridine-3-carboximidoyl)-2,4-dichlorobenzohydrazide has a wide range of potential future applications in scientific research. It has been proposed as a potential tool for studying the biochemical and physiological effects of various compounds and drugs. Additionally, it could be used to synthesize a variety of other compounds, including drugs, pesticides, and other pharmaceuticals. Furthermore, N'-(2-amino-4-methoxypyridine-3-carboximidoyl)-2,4-dichlorobenzohydrazide could be used as a catalyst in the synthesis of polymers and other materials. Finally, it could be used to study the effects of various environmental pollutants, such as heavy metals, on the biochemical and physiological processes of living organisms.

Synthesis Methods

N'-(2-amino-4-methoxypyridine-3-carboximidoyl)-2,4-dichlorobenzohydrazide can be synthesized using a two-step reaction. The first step involves reacting 2-amino-4-methoxypyridine-3-carboxylic acid (AMP) with 2,4-dichlorobenzohydrazide (DCBH) in an aqueous solution of hydrochloric acid. This reaction forms a product known as N'-(2-amino-4-methoxypyridine-3-carboximidoyl)-2,4-dichlorobenzohydrazide. The second step involves the hydrolysis of the N'-(2-amino-4-methoxypyridine-3-carboximidoyl)-2,4-dichlorobenzohydrazide to form AMP and DCBH. The reaction is typically carried out at a temperature of 80°C for a period of two hours.

Scientific Research Applications

N'-(2-amino-4-methoxypyridine-3-carboximidoyl)-2,4-dichlorobenzohydrazide has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, and as a tool for studying the biochemical and physiological effects of various compounds and drugs. It is also used in the synthesis of various other compounds, including drugs, pesticides, and other pharmaceuticals. Additionally, N'-(2-amino-4-methoxypyridine-3-carboximidoyl)-2,4-dichlorobenzohydrazide is used as a catalyst in the synthesis of polymers and other materials.